Cas no 1217858-49-5 ((2S)-2-(3,4-dimethylphenyl)pyrrolidine)

• Product Name: (2S)-2-(3,4-dimethylphenyl)pyrrolidine
• CAS No: 1217858-49-5
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 2952578
• Update Time: 2023-08-09

(2S)-2-(3,4-dimethylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3,4-二甲基苯基)吡咯烷
• (2S)-2-(3,4-dimethylphenyl)pyrrolidine
• (S)-2-(3,4-DIMETHYLPHENYL)PYRROLIDINE
• AMOT0569
• AM9004

• Inchi： 1S/C12H17N/c1-9-5-6-11(8-10(9)2)12-4-3-7-13-12/h5-6,8,12-13H,3-4,7H2,1-2H3/t12-/m0/s1
• InChI Key： UWEGZHRBGMAQHN-LBPRGKRZSA-N
• SMILES： N1CCC[C@H]1C1C=CC(C)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 2.5
• Topological Polar Surface Area: 12